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Compound of Interest

Compound Name: Osilodrostat Phosphate

Cat. No.: B609780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Osilodrostat Phosphate, a potent

inhibitor of cortisol synthesis. It delves into its molecular characteristics, mechanism of action,

in vitro and in vivo activity, and the methodologies of pivotal clinical trials that have established

its efficacy in the treatment of Cushing's disease.

Molecular Structure and Properties
Osilodrostat Phosphate is the phosphate salt of Osilodrostat. The active moiety, Osilodrostat,

is a non-steroidal molecule with the chemical name 4-[(5R)-6,7-Dihydro-5H-pyrrolo[1,2-

c]imidazol-5-yl]-3-fluorobenzonitrile.[1][2] The phosphate salt enhances the aqueous solubility

of the compound.[3]

Table 1: Molecular Properties of Osilodrostat and Osilodrostat Phosphate
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Property Osilodrostat Osilodrostat Phosphate

Chemical Formula C₁₃H₁₀FN₃ C₁₃H₁₃FN₃O₄P

Molecular Weight 227.24 g/mol [4] 325.23 g/mol [5]

IUPAC Name

4-[(5R)-6,7-dihydro-5H-

pyrrolo[1,2-c]imidazol-5-yl]-3-

fluorobenzonitrile[6]

4-[(5R)-6,7-dihydro-5H-

pyrrolo[1,2-c]imidazol-5-yl]-3-

fluorobenzonitrile;phosphoric

acid[5]

CAS Number 928134-65-0[6] 1315449-72-9[5]

Appearance -
White to practically white

powder[3]

Mechanism of Action: Potent Inhibition of
Steroidogenesis
Osilodrostat is a potent inhibitor of 11β-hydroxylase (CYP11B1), the enzyme responsible for

the final step in cortisol biosynthesis in the adrenal gland.[7][8] By blocking this enzyme,

Osilodrostat directly reduces the production of cortisol.[7] It also exhibits inhibitory effects on

aldosterone synthase (CYP11B2).[9]

The inhibition of CYP11B1 leads to an accumulation of cortisol precursors, such as 11-

deoxycortisol, and a subsequent increase in adrenocorticotropic hormone (ACTH) levels due to

the feedback mechanism on the hypothalamic-pituitary-adrenal (HPA) axis.[7]
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Steroidogenesis Pathway
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In Vitro Steroidogenesis Assay Workflow

Culture HAC15 cells
Incubate with varying

concentrations of Osilodrostat
(0.01 to 10 µM)

Collect cell culture supernatant Measure steroid profiles
using LC-MS/MS Calculate IC50 values
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LINC 4 Trial Design

Screening of Patients with
Cushing's Disease (mUFC ≥ 1.3x ULN)

Randomization (2:1)

12-Week Double-Blind Period
(Osilodrostat vs. Placebo)

36-Week Open-Label Period
(All patients on Osilodrostat)

Optional Extension Period

Phase 1 PK Study Workflow

Screening and Enrollment of
Healthy Volunteers

Administer single 30 mg
oral dose of Osilodrostat Serial blood sampling over 96 hours Analyze plasma concentrations

of Osilodrostat
Determine pharmacokinetic parameters

(Tmax, t1/2, Vd, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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